Cas no 2171919-97-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• CAS No: 2171919-97-2
• MF: C₂₄H₂₀F₂N₂O₅
• MW: 454.422813415527
• CID: 5800638
• PubChem ID: 165778956
• Update Time: 2025-06-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
• 2171919-97-2
• EN300-1550406

• Inchi： 1S/C24H20F2N2O5/c25-24(26)14-28(12-20(24)22(30)31)21(29)10-5-11-27-23(32)33-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,11-14H2,(H,27,32)(H,30,31)
• InChI Key： BFNSKQARNSPGPT-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 454.13402807g/mol
• Monoisotopic Mass: 454.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS No. 2171919-97-2)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid, identified by its CAS number 2171919-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of fluorenylmethoxycarbonyl (Fmoc) protecting group, an alkyne moiety, and a difluoropyrrolidine scaffold. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also opens up numerous possibilities for its application in drug discovery and development.

The Fmoc group in the molecular structure serves as a protective group for amino acids during peptide synthesis, a technique widely employed in the production of biologics and peptidomimetics. The incorporation of an alkyne functional group enhances the compound's reactivity, making it a valuable intermediate in various organic transformations. Furthermore, the difluoropyrrolidine moiety is known for its ability to modulate biological activity, often contributing to improved metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their unique electronic properties and their potential to enhance pharmacokinetic profiles of therapeutic agents. The difluoropyrrolidine component in this compound aligns with this trend, as it has been shown to improve solubility and reduce metabolic degradation. This makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid a promising candidate for further exploration in the development of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The alkyne functionality allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of diverse molecular architectures. These reactions are pivotal in synthetic organic chemistry and have been extensively used in the preparation of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

The fluorenylmethoxycarbonyl group not only protects the amino functionality but also imparts fluorescence properties to the molecule. Fluorescent probes are increasingly used in biochemical assays and imaging techniques, making this compound potentially useful in diagnostic applications. Additionally, the combination of fluorescence with other functional groups could lead to the development of multivalent drugs that exhibit enhanced binding affinity and specificity.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting biological activity. By leveraging computational tools, researchers can simulate interactions between this compound and biological targets such as enzymes or receptors. This approach has been instrumental in identifying lead compounds with high potential for therapeutic efficacy. The structural complexity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid makes it an attractive candidate for such studies, as it offers multiple sites for interaction with biological targets.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the desired framework. The successful synthesis not only demonstrates the chemist's skill but also paves the way for further modifications and applications.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS No. 2171919-97-2) is a structurally complex and versatile molecule with broad applications in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics with improved pharmacokinetic properties. As research continues to uncover new methodologies for molecular construction and characterization, compounds like this one will undoubtedly play a crucial role in advancing medicinal chemistry.